Hexylbenzene Hexylbenzene Hexylbenzene belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Hexylbenzene is considered to be a practically insoluble (in water) and relatively neutral molecule. Hexylbenzene has been primarily detected in saliva.
Hexylbenzene is a member of benzenes.
Brand Name: Vulcanchem
CAS No.: 1077-16-3
VCID: VC21037416
InChI: InChI=1S/C12H18/c1-2-3-4-6-9-12-10-7-5-8-11-12/h5,7-8,10-11H,2-4,6,9H2,1H3
SMILES: CCCCCCC1=CC=CC=C1
Molecular Formula: C12H18
Molecular Weight: 162.27 g/mol

Hexylbenzene

CAS No.: 1077-16-3

Cat. No.: VC21037416

Molecular Formula: C12H18

Molecular Weight: 162.27 g/mol

* For research use only. Not for human or veterinary use.

Hexylbenzene - 1077-16-3

Specification

Description Hexylbenzene belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Hexylbenzene is considered to be a practically insoluble (in water) and relatively neutral molecule. Hexylbenzene has been primarily detected in saliva.
Hexylbenzene is a member of benzenes.
CAS No. 1077-16-3
Molecular Formula C12H18
Molecular Weight 162.27 g/mol
IUPAC Name hexylbenzene
Standard InChI InChI=1S/C12H18/c1-2-3-4-6-9-12-10-7-5-8-11-12/h5,7-8,10-11H,2-4,6,9H2,1H3
Standard InChI Key LTEQMZWBSYACLV-UHFFFAOYSA-N
SMILES CCCCCCC1=CC=CC=C1
Canonical SMILES CCCCCCC1=CC=CC=C1
Boiling Point 226.1 °C
Melting Point -61.0 °C

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